Cas no 13455-12-4 (Platinum(II) bromide)

Platinum(II) bromide (PtBr₂) is an inorganic compound consisting of platinum in the +2 oxidation state coordinated with bromine ligands. This dark brown or black solid is sparingly soluble in water but dissolves in concentrated hydrobromic acid. It is primarily used as a precursor in the synthesis of platinum-based catalysts and coordination complexes due to its reactivity and well-defined stoichiometry. PtBr₂ exhibits stability under controlled conditions, making it suitable for applications in materials science and homogeneous catalysis. Its high purity and consistent composition ensure reliable performance in research and industrial processes, particularly where precise platinum incorporation is required.
Platinum(II) bromide structure
Platinum(II) bromide structure
Product Name:Platinum(II) bromide
CAS No:13455-12-4
MF:Br2Pt
MW:354.886001586914
MDL:MFCD00011180
CID:49256
PubChem ID:24852379
Update Time:2025-10-29

Platinum(II) bromide Chemical and Physical Properties

Names and Identifiers

    • Platinum(II) bromide
    • platinum dibromide
    • Platinumbromidebrownpowder
    • Platinumbromide
    • Platinous bromide
    • platinumbromide(ptbr2)
    • Platinum(II) dibromide
    • PLATINUM BROMIDE
    • Platinum(II)bromide,98%
    • Platinum(II) bromide 98%
    • Platinum(II) bromide, 99+%
    • Dibromoplatinum
    • Platinum(ii)bromide
    • Platinum(II) bromide, 98%
    • 89VK2P9DEN
    • UNII-89VK2P9DEN
    • MFCD00011180
    • 13455-12-4
    • Q2075570
    • CS-0105993
    • PtBr2
    • Platinum bromide (PtBr2)
    • EINECS 236-648-8
    • DTXSID6065476
    • DTXCID9034232
    • PLATINUM(2+) ION DIBROMIDE
    • MDL: MFCD00011180
    • Inchi: 1S/2BrH.Pt/h2*1H;/q;;+2/p-2
    • InChI Key: KGRJUMGAEQQVFK-UHFFFAOYSA-L
    • SMILES: [Pt](Br)Br

Computed Properties

  • Exact Mass: 352.80100
  • Monoisotopic Mass: 352.801
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Brown crystals
  • Density: 6.65 g/mL at 25 °C(lit.)
  • Melting Point: 250 °C (dec.) (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Water Partition Coefficient: Soluble in water.
  • PSA: 0.00000
  • LogP: 1.68870
  • Solubility: Insoluble in water and ethanol

Platinum(II) bromide Security Information

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Platinum(II) bromide Related Literature

Additional information on Platinum(II) bromide

Platinum(II) Bromide: A Comprehensive Overview

Platinum(II) bromide (CAS No. 13455-12-4), also known as PtBr2, is a significant compound in the field of chemistry, particularly in catalysis and materials science. This compound has garnered considerable attention due to its unique properties and versatile applications. In this article, we will delve into the latest research findings, exploring its structure, synthesis, properties, and cutting-edge uses in various industries.

The chemical formula of platinum(II) bromide is PtBr2, which consists of a platinum atom in the +2 oxidation state bonded to two bromine atoms. This compound exists in a crystalline solid state under standard conditions and exhibits a bright yellow color. Its molar mass is approximately 306.8 g/mol, and it has a melting point of around 460°C. The compound is sparingly soluble in water but dissolves readily in polar solvents such as ethanol and acetone.

Recent studies have highlighted the importance of platinum(II) bromide in catalytic applications. As a precursor to platinum nanoparticles, it plays a pivotal role in the synthesis of highly active catalysts for various industrial processes. For instance, researchers have demonstrated that PtBr2 can be used to produce platinum nanoparticles with controlled sizes and shapes, which are essential for applications in fuel cells, hydrogen production, and environmental remediation.

In the realm of materials science, platinum(II) bromide has been extensively studied for its potential in electronic devices. The compound's ability to form thin films with high conductivity has made it a valuable material for use in sensors, optoelectronics, and flexible electronics. Recent advancements have focused on improving the stability and scalability of these films for commercial applications.

Another area where platinum(II) bromide has shown promise is in biomedical applications. Researchers have explored its use as an anticancer agent due to its ability to selectively target cancer cells while minimizing damage to healthy tissues. Recent studies have revealed that PtBr2 can induce apoptosis in cancer cells by interfering with DNA replication and repair mechanisms. These findings have opened new avenues for the development of platinum-based chemotherapy drugs with enhanced efficacy and reduced side effects.

The synthesis of platinum(II) bromide involves several methods, each with its own advantages and limitations. One common approach is the direct reaction of metallic platinum with bromine gas under controlled conditions. Another method involves the reduction of higher oxidation state platinum compounds using reducing agents such as hydrogen or sodium borohydride. Recent research has focused on optimizing these synthesis routes to achieve higher yields and better purity levels.

In terms of environmental considerations, platinum(II) bromide has been studied for its role in pollution control technologies. For example, it has been used as a catalyst in the removal of harmful pollutants such as nitrogen oxides (NOx) from industrial emissions. Recent studies have shown that incorporating PtBr2 into catalytic systems can significantly improve their efficiency and durability under real-world operating conditions.

The versatility of platinum(II) bromide extends to its use in academic research as well. It serves as a model compound for studying platinum chemistry and catalysis mechanisms. Researchers have utilized advanced characterization techniques such as X-ray diffraction (XRD), transmission electron microscopy (TEM), and X-ray photoelectron spectroscopy (XPS) to gain deeper insights into its structural and electronic properties.

Looking ahead, the demand for platinum(II) bromide is expected to grow due to its increasing use in emerging technologies such as quantum computing and nanotechnology. Its unique electronic properties make it an attractive candidate for applications in quantum dots and nanosensors. Ongoing research is focused on overcoming challenges related to scalability and cost-effectiveness to ensure widespread adoption.

In conclusion, platinum(II) bromide (CAS No. 13455-12-4) is a multifaceted compound with a wide range of applications across various industries. From catalysis to biomedical research, its unique properties continue to drive innovation and discovery. As researchers uncover new uses for this compound, it is poised to play an even more significant role in shaping the future of science and technology.

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